Cas no 2228218-32-2 (methyl 5-(1-ethynylcyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(1-ethynylcyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228218-32-2
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6244687
• PubChem ID: 165704733
• Update Time: 2025-10-22

methyl 5-(1-ethynylcyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-ethynylcyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1782348
• 2228218-32-2

• Inchi： 1S/C11H12N2O2/c1-4-11(5-6-11)9-7-8(10(14)15-3)12-13(9)2/h1,7H,5-6H2,2-3H3
• InChI Key： MHVVDVFIXRGANB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C2(C#C)CC2)N(C)N=1)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl 5-(1-ethynylcyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate

Exploring Methyl 5-(1-Ethynylcyclopropyl)-1-Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 2228218-32-2): A Versatile Compound in Modern Chemistry

The chemical compound methyl 5-(1-ethynylcyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228218-32-2) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This pyrazole derivative combines a cyclopropyl moiety with an ethynyl group, creating a scaffold that is highly valuable for drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of small-molecule inhibitors and bioactive compounds.

One of the key reasons for the growing interest in CAS No. 2228218-32-2 is its relevance to medicinal chemistry. The pyrazole core is a common motif in many FDA-approved drugs, and the addition of the ethynylcyclopropyl group introduces steric and electronic properties that can enhance binding affinity to biological targets. Recent studies have explored its potential in modulating enzyme activity and protein-protein interactions, making it a promising candidate for treating various diseases. Additionally, its carboxylate ester functionality allows for further derivatization, enabling researchers to fine-tune its physicochemical properties.

In the context of sustainable chemistry, methyl 5-(1-ethynylcyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate aligns with the trend toward green synthesis. Scientists are investigating eco-friendly methods to produce this compound, such as catalyzed cycloadditions and microwave-assisted reactions, which reduce waste and energy consumption. This focus on sustainability resonates with the broader push for environmentally friendly chemical processes, a topic frequently searched by professionals and students alike.

The compound’s versatility extends to material science, where its rigid cyclopropyl and linear ethynyl groups contribute to the design of advanced polymers and functional materials. For instance, its incorporation into conjugated systems could lead to innovations in organic electronics, such as OLEDs and sensors. These applications are particularly relevant given the rising demand for high-performance materials in technology and industry.

From a synthetic chemistry perspective, CAS No. 2228218-32-2 presents intriguing challenges and opportunities. The ethynyl group offers a handle for click chemistry reactions, while the cyclopropyl ring introduces strain that can be leveraged in ring-opening transformations. These features make it a valuable tool for library synthesis in drug discovery programs, where diversity and complexity are critical.

In summary, methyl 5-(1-ethynylcyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228218-32-2) is a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups position it as a key player in the development of next-generation therapeutics and advanced materials. As research continues to uncover its potential, this compound is poised to remain a focal point in cutting-edge chemistry.